Cas no 1030-02-0 (Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis-)

• Product name: Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis-
• CAS No: 1030-02-0
• MF: C₁₃H₁₆O₄S₂
• MW: 300.393741607666
• CID: 207060
• PubChem ID: 70572

Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-[(phenylmethylene)bis(thio)]bis-
• 3-[2-carboxyethylsulfanyl(phenyl)methyl]sulfanylpropanoic acid
• 3,3'-((Phenylmethylene)bis(thio))bispropionic acid
• 3,3'-(Benzylidenedithio)dipropanoic acid
• 3,3'-[(phenylmethanediyl)disulfanediyl]dipropanoic acid
• Propanoic acid, 3,3'-((phenylmethylene)bis(thio))bis-
• Propionicacid, (benzylidenedithio)di- (6CI)
• Propionic acid, 3,3'-(benzylidenedithio)di-(7CI,8CI)
• 3,3'-Benzylidenedithiobis(propionic acid)
• 3,3'-[(Phenylmethylene)bis(thio)]bis[propionic acid]
• Phenyl-di(carboxyethylthio)methane
• 3,3'-[(phenylmethylene)bis(thio)]bispropionic acid
• 3,3'-[(phenylmethylene)bis(thio)]bis-Propanoic acid
• EINECS 213-845-7
• 1030-02-0
• NS00042197
• 3,3/'-[(phenylmethylene)bis(thio)]bispropionic acid
• DTXSID3061421

• Inchi： 1S/C13H16O4S2/c14-11(15)6-8-18-13(19-9-7-12(16)17)10-4-2-1-3-5-10/h1-5,13H,6-9H2,(H,14,15)(H,16,17)
• InChI Key： KSXRJLUOKLRLEN-UHFFFAOYSA-N
• SMILES： C1(C(SCCC(O)=O)SCCC(O)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 300.04908
• Monoisotopic Mass: 300.04900133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 74.6